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Compound of Interest

(2,4-diMethylphenyl)(2-
Compound Name:
nitrophenyl)sulfane

Cat. No.: B569330

DISCLAIMER: A comprehensive search of publicly available scientific literature, patent
databases, and commercial supplier information did not yield specific stability studies for (2,4-
diMethylphenyl)(2-nitrophenyl)sulfane. The information that follows is based on the
compound's role as a known intermediate in pharmaceutical synthesis and general chemical
principles. The detailed quantitative data, experimental protocols for stability-indicating assays,
and degradation pathways requested for a full technical guide are not available in the public
domain and are likely proprietary information.

Introduction

(2,4-diMethylphenyl)(2-nitrophenyl)sulfane is a chemical compound primarily recognized for
its role as a key intermediate in the synthesis of Vortioxetine, an antidepressant medication.[1]
[2] It is also identified as "Vortioxetine Impurity 51".[3] Given its function as a synthetic
precursor in the pharmaceutical industry, understanding its stability is critical for ensuring the
quality, purity, and safety of the final active pharmaceutical ingredient (API). This guide
provides an overview of the known information and outlines the necessary experimental
framework for a comprehensive stability assessment.

Chemical and Physical Properties

A summary of the basic properties of (2,4-diMethylphenyl)(2-nitrophenyl)sulfane is
presented below. This data is compiled from chemical supplier catalogs and public chemical
databases.
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Property Value Source

2,4-dimethyl-1-(2-
IUPAC Name ) PubChem|[3]
nitrophenyl)sulfanylbenzene

CAS Number 1610527-49-5 Sigma-Aldrich
Molecular Formula C14H13NO2S PubChem|[3]
Molecular Weight 259.33 g/mol PubChem][3]
Physical Form Light yellow to yellow solid ChemicalBook[4]

N Room Temperature, Sealed in ) )
Storage Conditions b Sigma-Aldrich
ry

Known Reactivity and Role in Synthesis

The primary documented role of (2,4-diMethylphenyl)(2-nitrophenyl)sulfane is as
intermediate (lIl) in the synthesis of Vortioxetine, as detailed in European Patent EP 2981520
B1.[1] The synthetic pathway involves the S-arylation of 2,4-dimethylthiophenol to form the
sulfane, followed by the reduction of the nitro group to an aniline derivative.

The general workflow described in the patent literature is illustrated below.
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Step 1: S-arylation

2,4-dimethylthiophenol 1-fluoro-2-nitrobenzene
Base (e.g., K2CO3) Base (e.g., K2CO3)
Solvent (e.g., DMF) Solvent (e.g., DMF)

Stee 2: Nitro Grgup Reduction

(2,4-diMethylphenyl)
(2-nitrophenyl)sulfane
(Intermediate 111)

Reducing Agent (e.g., Fe)
Solvent (e.g., AcCOH)

Step 3: Piperazine Ring Formation

2-((2,4-dimethylphenyl)thio)aniline
(Intermediate V)

~urther Synthesis Steps
4

Vortioxetine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b569330#stability-studies-of-2-4-dimethylphenyl-2-
nitrophenyl-sulfane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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